Cas no 721899-34-9 (N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide)
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
- N-(2-ethoxyphenyl)-2-(quinazolin-4-ylthio)acetamide
- N-(2-ethoxyphenyl)-2-quinazolin-4-ylsulfanylacetamide
- Acetamide, N-(2-ethoxyphenyl)-2-(4-quinazolinylthio)-
-
- Inchi: 1S/C18H17N3O2S/c1-2-23-16-10-6-5-9-15(16)21-17(22)11-24-18-13-7-3-4-8-14(13)19-12-20-18/h3-10,12H,2,11H2,1H3,(H,21,22)
- InChI Key: HQWLTDNEYDPYPF-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1OCC)(=O)CSC1=C2C(=NC=N1)C=CC=C2
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 555.6±35.0 °C(Predicted)
- pka: 12.30±0.70(Predicted)
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0674-0048-2μmol |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-5μmol |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-10μmol |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-20μmol |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-1mg |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-2mg |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-3mg |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-4mg |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-5mg |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0674-0048-10mg |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide |
721899-34-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721899-34-9): An Overview of a Promising Compound in Pharmaceutical Research
N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721899-34-9) is a compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique chemical structure, has shown promising results in various preclinical studies, particularly in the areas of cancer and neurodegenerative diseases.
The chemical structure of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide is composed of a quinazoline ring linked to an acetamide moiety through a sulfur atom. The presence of the ethoxyphenyl group adds to its structural complexity and contributes to its pharmacological properties. This compound belongs to a class of molecules known as quinazoline derivatives, which have been extensively studied for their diverse biological activities.
Recent research has highlighted the antiproliferative activity of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide. Studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.
In addition to its antiproliferative effects, N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has also demonstrated neuroprotective properties. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of Nrf2, a transcription factor that plays a crucial role in cellular defense against oxidative stress.
The pharmacokinetic profile of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has been extensively evaluated in animal models. Results from these studies suggest that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.
To further validate its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721899-34-9) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.
721899-34-9 (N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)